Cas no 2098006-07-4 (4-Ethoxy-2-fluorobutan-1-amine hydrochloride)

• Product Name: 4-Ethoxy-2-fluorobutan-1-amine hydrochloride
• CAS No: 2098006-07-4
• MF: C₆H₁₅ClFNO
• MW: 171.64080452919
• CID: 5727282
• PubChem ID: 122239765
• Update Time: 2025-08-05

4-Ethoxy-2-fluorobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2147-5773
• 4-ethoxy-2-fluorobutan-1-amine hydrochloride
• AKOS040812943
• 2098006-07-4
• 4-ethoxy-2-fluorobutan-1-amine;hydrochloride
• 1-Butanamine, 4-ethoxy-2-fluoro-, hydrochloride (1:1)
• 4-Ethoxy-2-fluorobutan-1-amine hydrochloride

• Inchi： 1S/C6H14FNO.ClH/c1-2-9-4-3-6(7)5-8;/h6H,2-5,8H2,1H3;1H
• InChI Key： AVVFKPOEMHVSFX-UHFFFAOYSA-N
• SMILES： Cl.FC(CN)CCOCC

Computed Properties

• Exact Mass: 171.0826200g/mol
• Monoisotopic Mass: 171.0826200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 61
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-Ethoxy-2-fluorobutan-1-amine hydrochloride

Introduction to 4-Ethoxy-2-fluorobutan-1-amine hydrochloride (CAS No. 2098006-07-4)

4-Ethoxy-2-fluorobutan-1-amine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2098006-07-4, is a fluorinated amine derivative with significant potential in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable intermediate in the synthesis of various bioactive agents. The presence of both ethoxy and fluoro substituents in its molecular framework imparts distinct reactivity and binding characteristics, which have been extensively explored in recent scientific literature.

The molecular structure of 4-Ethoxy-2-fluorobutan-1-amine hydrochloride consists of a butane backbone modified with an ethoxy group at the fourth carbon and a fluorine atom at the second carbon, with an amine functional group at the first carbon and a hydrochloride salt form for enhanced solubility. This specific arrangement of functional groups makes it a versatile building block for medicinal chemists seeking to develop novel therapeutic agents. The compound’s ability to participate in hydrogen bonding, alongside its lipophilicity, further enhances its utility in drug design.

In recent years, there has been growing interest in fluorinated amines due to their role in improving pharmacokinetic properties such as metabolic stability, bioavailability, and binding affinity. Studies have demonstrated that fluorine atoms can modulate the electronic distribution of molecules, leading to enhanced interactions with biological targets. The fluoro-substituted amine moiety in 4-Ethoxy-2-fluorobutan-1-amine hydrochloride is particularly noteworthy for its potential to enhance the potency and selectivity of drug candidates.

One of the most compelling applications of 4-Ethoxy-2-fluorobutan-1-amine hydrochloride lies in its use as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, research has highlighted its utility in developing kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The ethoxy group provides a stable scaffold that can be further modified to achieve high specificity against target enzymes. Additionally, the hydrochloride salt form ensures better solubility in aqueous solutions, facilitating its use in both preclinical and clinical studies.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of compounds like 4-Ethoxy-2-fluorobutan-1-amine hydrochloride with remarkable accuracy. Molecular docking studies have shown that this compound can effectively interact with key residues on protein targets, suggesting its potential as a lead compound for drug development. Furthermore, the integration of machine learning algorithms has allowed for rapid screening of analogs with improved properties, accelerating the discovery process.

The pharmaceutical industry has also been exploring fluorinated compounds for their role in antibiotic development. The introduction of fluorine atoms into bacterial cell wall-targeting agents has been shown to enhance their efficacy against resistant strains. 4-Ethoxy-2-fluorobutan-1-amine hydrochloride could serve as a key intermediate in synthesizing novel antibiotics by providing a structural motif that disrupts bacterial viability while minimizing host toxicity.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Fluorinated derivatives are increasingly being used to develop pesticides with improved environmental stability and reduced toxicity to non-target organisms. The unique reactivity of 4-Ethoxy-2-fluorobutan-1-amine hydrochloride allows chemists to design molecules that exhibit potent pest control effects while adhering to stringent safety regulations.

The synthesis of 4-Ethoxy-2-fluorobutan-1-amine hydrochloride involves multi-step organic reactions that highlight modern synthetic methodologies. Techniques such as nucleophilic substitution and catalytic hydrogenation are commonly employed to introduce the desired functional groups. Recent improvements in green chemistry principles have also been applied, reducing waste and energy consumption during production. These advancements not only enhance efficiency but also align with global sustainability goals.

From a regulatory perspective, compounds like 4-Ethoxy-2-fluorobutan-1-amine hydrochloride must undergo rigorous testing to ensure safety and efficacy before entering clinical trials or commercial use. Regulatory agencies require comprehensive data on their chemical properties, toxicology profiles, and pharmacodynamics. The growing body of research on this compound underscores its importance as an intermediate for high-value pharmaceuticals.

The future prospects for 4-Ethoxy-2-fluorobutan-1-amine hydrochloride are bright, with ongoing studies exploring new synthetic routes and applications. Collaborative efforts between academia and industry are likely to yield innovative derivatives with enhanced therapeutic potential. As computational tools continue to evolve, so too will our ability to predict and optimize the properties of such compounds.

In conclusion, 4-Ethoxy-2-fluorobutan-1-amine hydrochloride (CAS No. 2098006-07-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability. Its role as an intermediate in drug development underscores its importance as a tool for researchers seeking to create novel therapeutic agents targeting various diseases.